Cas no 1864014-71-0 (2-(Piperidin-1-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine dihydrochloride)

• Product Name: 2-(Piperidin-1-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine dihydrochloride
• CAS No: 1864014-71-0
• MF: C₁₁H₁₈Cl₂N₄
• MW: 277.193419933319
• MDL: MFCD28166058
• CID: 5045683
• PubChem ID: 86263339
• Update Time: 2025-05-22

2-(Piperidin-1-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-1-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine dihydrochloride
• 2-piperidin-1-yl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine;dihydrochloride
• 2-(PIPERIDIN-1-YL)-6,7-DIHYDRO-5H-PYRROLO[3,4-D]PYRIMIDINE DIHYDROCHLORID+
• 2-(Piperidin-1-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine dihydrochloride

• MDL： MFCD28166058
• Inchi： 1S/C11H16N4.2ClH/c1-2-4-15(5-3-1)11-13-7-9-6-12-8-10(9)14-11;;/h7,12H,1-6,8H2;2*1H
• InChI Key： JVJGPUKIMHDYES-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2N=CC3CNCC=3N=2)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 215
• Topological Polar Surface Area: 41

Additional information on 2-(Piperidin-1-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine dihydrochloride

Recent Advances in the Study of 2-(Piperidin-1-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine Dihydrochloride (CAS: 1864014-71-0)

The compound 2-(Piperidin-1-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine dihydrochloride (CAS: 1864014-71-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and mechanisms of action.

Recent studies have highlighted the role of 2-(Piperidin-1-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine dihydrochloride as a promising scaffold for drug discovery. Its unique pyrrolopyrimidine core, combined with the piperidinyl moiety, makes it a versatile candidate for targeting various biological pathways. Researchers have explored its potential in modulating kinase activity, particularly in the context of cancer therapy, where it has shown inhibitory effects on specific oncogenic kinases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was synthesized and evaluated for its kinase inhibitory profile. The results demonstrated potent activity against a subset of kinases involved in cell proliferation and survival, with IC50 values in the nanomolar range. This suggests its potential as a lead compound for developing novel anticancer agents. Additionally, the study reported favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Another area of interest is the compound's potential application in neurological disorders. Preliminary in vitro and in vivo studies have indicated that 2-(Piperidin-1-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine dihydrochloride may interact with neurotransmitter receptors, such as dopamine and serotonin receptors, which are implicated in conditions like Parkinson's disease and depression. However, further research is needed to elucidate its exact mechanisms and therapeutic potential in this context.

The synthesis of this compound has also been optimized in recent years. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective synthetic route, which improved yield and purity while reducing environmental impact. This advancement is crucial for facilitating large-scale production and future clinical trials.

Despite these promising findings, challenges remain. For instance, the compound's selectivity profile needs further refinement to minimize off-target effects. Additionally, comprehensive toxicology studies are required to assess its safety in humans. Ongoing research is addressing these gaps, with several preclinical trials currently underway.

In conclusion, 2-(Piperidin-1-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine dihydrochloride (CAS: 1864014-71-0) represents a compelling candidate for drug development across multiple therapeutic areas. Its dual potential in oncology and neurology, coupled with recent advancements in synthesis, positions it as a molecule of high interest for future research. Continued investigation will be essential to fully realize its clinical applications.